Isorauhimbine
Isorauhimbine
Isorauhimbine is a natural product found in Rauvolfia serpentina and Rauvolfia sprucei with data available.
Brand Name:
Vulcanchem
CAS No.:
483-09-0
VCID:
VC20837184
InChI:
InChI=1S/C21H26N2O3/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24/h2-5,12,15,17-19,22,24H,6-11H2,1H3/t12-,15+,17-,18+,19+/m1/s1
SMILES:
COC(=O)C1C(CCC2C1CC3C4=C(CCN3C2)C5=CC=CC=C5N4)O
Molecular Formula:
C21H26N2O3
Molecular Weight:
354.4 g/mol
Isorauhimbine
CAS No.: 483-09-0
Cat. No.: VC20837184
Molecular Formula: C21H26N2O3
Molecular Weight: 354.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isorauhimbine is a natural product found in Rauvolfia serpentina and Rauvolfia sprucei with data available. |
|---|---|
| CAS No. | 483-09-0 |
| Molecular Formula | C21H26N2O3 |
| Molecular Weight | 354.4 g/mol |
| IUPAC Name | methyl (1R,15S,18S,19S,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate |
| Standard InChI | InChI=1S/C21H26N2O3/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24/h2-5,12,15,17-19,22,24H,6-11H2,1H3/t12-,15+,17-,18+,19+/m1/s1 |
| Standard InChI Key | BLGXFZZNTVWLAY-RIEHRDFOSA-N |
| Isomeric SMILES | COC(=O)[C@@H]1[C@H](CC[C@H]2[C@@H]1C[C@@H]3C4=C(CCN3C2)C5=CC=CC=C5N4)O |
| SMILES | COC(=O)C1C(CCC2C1CC3C4=C(CCN3C2)C5=CC=CC=C5N4)O |
| Canonical SMILES | COC(=O)C1C(CCC2C1CC3C4=C(CCN3C2)C5=CC=CC=C5N4)O |
| Appearance | Powder |
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